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Compound of Interest

Compound Name: ARL67156 trisodium hydrate

Cat. No.: B14013411

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper storage,
handling, and use of ARL67156 powder, a selective ectonucleotidase inhibitor. Adherence to
these guidelines is crucial for ensuring the compound's stability, obtaining reliable experimental
results, and maintaining laboratory safety.

Product Information and Storage

ARL67156, also known as FPL 67156, is a competitive inhibitor of several ectonucleotidases,
including NTPDasel (CD39), NTPDase3, and NPP1.[1][2][3] It is a valuable tool for studying
purinergic signaling pathways by preventing the hydrolysis of extracellular ATP and other
nucleotides.

Chemical Properties:
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Property Value
FPL 67156 (trisodium), 6-N,N-Diethyl-D-beta-
Synonyms gamma-dibromomethylene adenosine
triphosphate
Molecular Formula C1s5H21Br2NsNasz012P3
Molecular Weight 785.05 g/mol
Appearance White to off-white solid

Recommended Storage Conditions:

Proper storage is critical to maintain the integrity and activity of ARL67156.

Form

Storage
Temperature

. Special
Duration .
Instructions

Powder

-20°C

Keep container tightly
sealed in a cool, well-
ventilated area.

Up to several years ]
Protect from moisture

and direct sunlight.[4]
(5]

Stock Solution in
Water

-80°C

Aliguot to avoid
Up to 6 months repeated freeze-thaw

cycles.[5]

-20°C

Up to 1 month

Aliquot to avoid
repeated freeze-thaw

cycles.[5]

Handling and Safety Precautions

While ARL67156 is not classified as a hazardous substance, standard laboratory safety

practices should always be followed.[4]
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Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: Avoid inhaling dust. Use in a well-ventilated area or with appropriate
exhaust ventilation.[4]

Skin and Body Protection: Wear a lab coat.

General Handling:

Avoid contact with skin and eyes.[4]

Avoid formation of dust and aerosols.[4]

Ensure adequate ventilation in the handling area.[4]

A safety shower and eye wash station should be readily accessible.[4]

Spill and Disposal:

 In case of a spill, wear appropriate PPE and contain the spill.

» Dispose of waste according to institutional and local regulations for chemical waste.

Signaling Pathway of ARL67156 Action

ARLG67156 primarily functions by inhibiting ectonucleotidases, enzymes that hydrolyze
extracellular nucleotides like ATP and ADP. This inhibition leads to an accumulation of these
nucleotides, thereby potentiating their effects on P2 purinergic receptors.
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ARL67156 inhibits ectonucleotidases, increasing ATP/ADP levels and P2 receptor signaling.

Experimental Protocols
Preparation of ARL67156 Stock Solutions

Materials:

ARL67156 powder

Sterile, nuclease-free water

Vortex mixer

Sterile microcentrifuge tubes

0.22 um sterile filter

Protocol:
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Determine the required concentration and volume of the stock solution. A common stock
concentration is 10 mM.

Calculate the mass of ARL67156 powder needed using the following formula: Mass (mg) =
Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) Example for a
10 mM stock in 1 mL: 20 mM x 1 mL x 785.05 g/mol = 7.85 mg

Weigh the ARL67156 powder accurately in a sterile microcentrifuge tube.
Add the calculated volume of sterile water to the tube.

Vortex the solution until the powder is completely dissolved. Gentle warming or sonication
may be required for higher concentrations.[5]

(Optional but recommended) Sterilize the stock solution by passing it through a 0.22 pm
sterile filter.[5]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[5]
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Workflow for preparing ARL67156 stock solutions.
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Ectonucleotidase Inhibition Assay using Malachite
Green

This protocol describes a colorimetric assay to determine the inhibitory effect of ARL67156 on
ectonucleotidase activity by measuring the release of inorganic phosphate (Pi).

Materials:

Recombinant ectonucleotidase (e.g., human CD39)
» ARL67156 stock solution
e ATP (substrate)
o Assay buffer (e.g., 50 mM Tris-HCI, pH 7.4, with 5 mM CacClz)
o Malachite Green reagent
» 96-well microplate
» Microplate reader
Protocol:
o Prepare serial dilutions of ARL67156 in the assay buffer.
e In a 96-well plate, add the following to each well:
o Assay buffer
o ARL67156 dilution (or vehicle control)
o Recombinant ectonucleotidase
e Pre-incubate the plate at 37°C for 10-15 minutes.

« Initiate the reaction by adding ATP to each well. The final concentration of ATP should be
close to its Km for the enzyme.
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 Incubate the plate at 37°C for a defined period (e.g., 15-30 minutes) during which the
reaction is linear.

» Stop the reaction by adding the Malachite Green reagent. This reagent will form a colored
complex with the inorganic phosphate released from ATP hydrolysis.

 Incubate at room temperature for 15-20 minutes to allow for color development.
e Measure the absorbance at a wavelength of 620-650 nm using a microplate reader.

o Calculate the percentage of inhibition for each ARL67156 concentration and determine the
ICso value.

In Vitro Cell-Based Assay

This protocol provides a general guideline for treating cultured cells with ARL67156 to study its
effects on cellular processes.

Materials:

Cultured cells expressing ectonucleotidases of interest

Complete cell culture medium

ARL67156 stock solution

Multi-well cell culture plates

Incubator (37°C, 5% CO2)
Protocol:

o Seed the cells in a multi-well plate at a density that allows for optimal growth during the
experiment.

» Allow the cells to adhere and grow overnight in a 37°C, 5% COz2 incubator.

o Prepare working solutions of ARL67156 by diluting the stock solution in complete cell culture
medium to the desired final concentrations.
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» Remove the old medium from the cells and replace it with the medium containing the
different concentrations of ARL67156 or a vehicle control.

e |ncubate the cells for the desired treatment duration.

 After the incubation period, proceed with the desired downstream analysis. This could
include:

o Measuring extracellular ATP levels using a luciferase-based assay.

o Assessing changes in cell signaling pathways (e.g., by Western blotting for
phosphorylated proteins).

o Evaluating cell viability or proliferation.

Quantitative Data Summary

Inhibitory Activity of ARL67156:

Enzyme Target Species Ki (pM)
NTPDasel (CD39) Human 11 = 3[1][2]
NTPDase3 Human 18 + 4[1][2]
NPP1 Human 12 + 3[1][2]
Solubility:
Solvent Maximum Concentration
Water 15.78 mg/mL (approximately 20 mM)[6][7]

These tables summarize key quantitative data for ARL67156, providing a quick reference for its
inhibitory potency and solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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